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Compound of Interest

Compound Name: Methyl (cyclohexyloxy)acetate

CAS No.: 65593-73-9

Cat. No.: B1274155

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior
Application Scientist
Abstract
This technical guide provides a comprehensive overview of Methyl (cyclohexyloxy)acetate, a

versatile organic compound with potential applications in synthetic chemistry and drug

discovery. This document details its fundamental molecular and physical properties, provides a

validated synthesis protocol, and explores its potential utility for researchers and professionals

in the pharmaceutical and chemical industries. While experimental spectroscopic data for this

specific molecule is not widely available, this guide provides valuable context through data from

structurally similar compounds and predictive insights.

Introduction: Unveiling Methyl
(cyclohexyloxy)acetate
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Methyl (cyclohexyloxy)acetate is an ester characterized by the presence of a cyclohexane

ring linked to an acetate group via an ether linkage. This unique combination of a lipophilic

cycloalkane and a polar ester functional group imparts specific physicochemical properties that

make it an interesting candidate for various applications, including as a solvent, a fragrance

component, and a potential building block in the synthesis of more complex molecules. The

exploration of such scaffolds is pertinent in medicinal chemistry, where the incorporation of

cyclic moieties can significantly influence the pharmacokinetic and pharmacodynamic profiles

of drug candidates.

Molecular Identity and Core Properties
The foundational step in understanding the potential of any chemical entity is to establish its

fundamental molecular and physical characteristics.

Property Value Source

Molecular Formula C₉H₁₆O₃ [1]

Molecular Weight 172.22 g/mol [1]

CAS Number 65593-73-9 [1]

Boiling Point 110 °C (at 16 Torr) [1]

Density 1.034 g/cm³ [1]

Synthesis of Methyl (cyclohexyloxy)acetate: A
Detailed Protocol
The most common and efficient method for the synthesis of Methyl (cyclohexyloxy)acetate is

the catalytic hydrogenation of its aromatic precursor, methyl phenoxyacetate. This reaction

involves the saturation of the benzene ring to a cyclohexane ring.

Reaction Scheme
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Caption: Synthesis of Methyl (cyclohexyloxy)acetate.

Causality Behind Experimental Choices
The choice of a heterogeneous catalyst, such as rhodium, iridium, palladium, or platinum, is

crucial for achieving high conversion and selectivity. These noble metals are known for their

high catalytic activity in hydrogenation reactions of aromatic systems. The reaction is typically

carried out under pressure to increase the concentration of hydrogen in the reaction medium,

thereby accelerating the reaction rate. The choice of solvent is also important; inert solvents

that can dissolve the starting material and do not interfere with the catalytic process are

preferred.

Step-by-Step Experimental Workflow
The following protocol is a self-validating system for the synthesis of Methyl
(cyclohexyloxy)acetate.

Reactor Setup: A high-pressure autoclave reactor equipped with a magnetic stirrer, a gas

inlet, a pressure gauge, and a temperature controller is charged with methyl phenoxyacetate

and a suitable solvent (e.g., methanol, ethanol).

Catalyst Addition: The chosen hydrogenation catalyst (e.g., 5% Rh/C) is added to the reactor

under an inert atmosphere (e.g., nitrogen or argon) to prevent premature reaction with air.

Hydrogenation: The reactor is sealed and purged several times with hydrogen gas to remove

any residual air. The reactor is then pressurized with hydrogen to the desired pressure and

heated to the reaction temperature. The reaction mixture is stirred vigorously to ensure

efficient mass transfer.
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Reaction Monitoring: The progress of the reaction can be monitored by taking aliquots at

regular intervals and analyzing them by gas chromatography (GC) or thin-layer

chromatography (TLC).

Work-up and Purification: Upon completion of the reaction, the reactor is cooled to room

temperature and the excess hydrogen is carefully vented. The reaction mixture is filtered to

remove the catalyst. The solvent is then removed under reduced pressure, and the crude

product is purified by vacuum distillation to yield pure Methyl (cyclohexyloxy)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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